Cas no 1803708-98-6 (2',6'-Dibromo-3'-(difluoromethoxy)acetophenone)

• Product Name: 2',6'-Dibromo-3'-(difluoromethoxy)acetophenone
• CAS No: 1803708-98-6
• MF: C₉H₆Br₂F₂O₂
• MW: 343.947548389435
• CID: 4793026
• Update Time: 2025-11-02

2',6'-Dibromo-3'-(difluoromethoxy)acetophenone Chemical and Physical Properties

Names and Identifiers

• 2',6'-Dibromo-3'-(difluoromethoxy)acetophenone

• Inchi： 1S/C9H6Br2F2O2/c1-4(14)7-5(10)2-3-6(8(7)11)15-9(12)13/h2-3,9H,1H3
• InChI Key： RAUNTBKPAYNJOQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1C(C)=O)Br)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Additional information on 2',6'-Dibromo-3'-(difluoromethoxy)acetophenone

Research Brief on 2',6'-Dibromo-3'-(difluoromethoxy)acetophenone (CAS: 1803708-98-6) in Chemical Biology and Pharmaceutical Applications

The compound 2',6'-Dibromo-3'-(difluoromethoxy)acetophenone (CAS: 1803708-98-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 2',6'-Dibromo-3'-(difluoromethoxy)acetophenone as a key intermediate in the synthesis of novel bioactive molecules. Its brominated and difluoromethoxy functional groups make it a versatile building block for the development of compounds with enhanced pharmacological properties. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a precursor in the development of selective kinase inhibitors. The study demonstrated that derivatives of 2',6'-Dibromo-3'-(difluoromethoxy)acetophenone exhibited potent inhibitory activity against certain tyrosine kinases, which are implicated in various cancers. The researchers attributed this activity to the electron-withdrawing effects of the bromine and difluoromethoxy groups, which enhance the binding affinity of the inhibitors to the kinase active sites.

Another notable application of this compound is in the field of antimicrobial research. A recent preprint on bioRxiv reported that 2',6'-Dibromo-3'-(difluoromethoxy)acetophenone derivatives displayed promising activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study suggested that the compound's ability to disrupt bacterial cell wall synthesis could be leveraged to develop new antibiotics with novel mechanisms of action.

From a synthetic chemistry perspective, advancements in the scalable production of 2',6'-Dibromo-3'-(difluoromethoxy)acetophenone have been reported. A 2024 patent application detailed an optimized, high-yield synthesis route that minimizes the use of hazardous reagents, making the process more environmentally friendly and cost-effective. This development is expected to facilitate broader research and potential commercialization of derivatives based on this compound.

Despite these promising findings, challenges remain in the clinical translation of 2',6'-Dibromo-3'-(difluoromethoxy)acetophenone-based therapeutics. Pharmacokinetic studies indicate that further structural modifications may be necessary to improve the bioavailability and metabolic stability of its derivatives. Ongoing research is focused on addressing these limitations through rational drug design and formulation strategies.

In conclusion, 2',6'-Dibromo-3'-(difluoromethoxy)acetophenone (CAS: 1803708-98-6) represents a valuable chemical scaffold with diverse applications in drug discovery. Its unique structural features and demonstrated biological activities make it a compound of significant interest for future research in oncology, infectious diseases, and beyond. Continued investigation into its mechanism of action and optimization of its derivatives will be crucial for realizing its full therapeutic potential.